Cas no 81224-02-4 (3H-Thieno[2,3-d]-1,3-diazepine, 3-acetyl-2,5-dimethyl-)

• Product name: 3H-Thieno[2,3-d]-1,3-diazepine, 3-acetyl-2,5-dimethyl-
• CAS No: 81224-02-4
• MF: C₁₁H₁₂N₂OS
• MW: 220.29078
• CID: 704301
• PubChem ID: 13226183

3H-Thieno[2,3-d]-1,3-diazepine, 3-acetyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Thieno[2,3-d]-1,3-diazepine, 3-acetyl-2,5-dimethyl-
• 1-(2,5-dimethylthieno[2,3-d][1,3]diazepin-3-yl)ethanone
• DTXSID10530045
• 81224-02-4
• 1-(2,5-Dimethyl-3H-thieno[2,3-d][1,3]diazepin-3-yl)ethan-1-one

• Inchi： InChI=1S/C11H12N2OS/c1-7-6-13(9(3)14)8(2)12-11-10(7)4-5-15-11/h4-6H,1-3H3
• InChI Key： XNIZAOBMRCKPMA-UHFFFAOYSA-N
• SMILES： CC1=CN(C(=NC2=C1C=CS2)C)C(=O)C

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.9Ų